Cas no 28549-12-4 ((S)-2-Hydroxy-2-phenylacetonitrile)
28549-12-4 structure
Product Name:(S)-2-Hydroxy-2-phenylacetonitrile
(S)-2-Hydroxy-2-phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Hydroxy-2-phenylacetonitrile
- (S)-mandelonitrile
- S-(-)-Mandelonitrile
- CHEBI:36941
- (S)-(+)-Mandelonitrile
- (S)-(-)-mandelonitrile
- (2S)-2-oxidanyl-2-phenyl-ethanenitrile
- l-mandelonitrile
- (2S)-hydroxy(phenyl)acetonitrile
- TS-01716
- MANDELONITRILE, L-
- C02615
- (S)-Benzaldehyde cyanohydrin
- (S)-Hydroxyphenylacetonitrile
- DB-344947
- Q27095474
- Mandelonitrile, (-)-
- Benzeneacetonitrile, alpha-hydroxy-, (alphaS)-
- SCHEMBL1820543
- BENZENEACETONITRILE, .ALPHA.-HYDROXY-, (.ALPHA.S)-
- (S)-HYDROXY(PHENYL)ACETONITRILE
- (2S)-hydroxy(phenyl)ethanenitrile
- (A+/-)-2-hydroxy-2-phenyl-acetonitrile
- (S)-MANDELIC ACID NITRILE
- 2K9VO6WZ5K
- AKOS006278409
- (-)-mandelonitrile
- 28549-12-4
- (2S)-2-hydroxy-2-phenylacetonitrile
- UNII-2K9VO6WZ5K
- DB04737
- A829461
- (S)-(-)-2-Hydroxy-2-phenylacetonitrile
-
- Inchi： 1S/C8H7NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H
- InChI Key： NNICRUQPODTGRU-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)C#N
Computed Properties
- Exact Mass: 133.05281
- Monoisotopic Mass: 133.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44A^2
Experimental Properties
- Density: 1.169
- Boiling Point: 282.7 °C at 760 mmHg
- Flash Point: 97.2 °C
- PSA: 44.02
- LogP: 1.24358
(S)-2-Hydroxy-2-phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12088443-1g |
(S)-2-Hydroxy-2-phenylacetonitrile |
28549-12-4 | 95+% | 1g |
$432 | 2024-07-24 |
(S)-2-Hydroxy-2-phenylacetonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:28549-12-4)(S)-Hydroxyphenylacetonitrile
Order Number:sfd13821
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
(S)-2-Hydroxy-2-phenylacetonitrile Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
28549-12-4 ((S)-2-Hydroxy-2-phenylacetonitrile) Related Products
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- 121985-97-5(Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-, (aR)-)
- 143206-29-5(Benzeneacetonitrile,4-amino-a-hydroxy-)
- 10020-96-9((R)-(+)-Mandelonitrile)
- 91132-18-2(2-hydroxy-2-4-(propan-2-yl)phenylacetonitrile)
- 820208-44-4(1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-)
- 178357-23-8(Benzeneacetonitrile, alpha-hydroxy-4-(1-methylethyl)-, (alphaS)- (9CI))
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:28549-12-4)(S)-Hydroxyphenylacetonitrile
Purity:99.9%
Quantity:200kg
Price ($):Inquiry